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Introduction
L-Methionyl-L-Histidine (Met-His) is a dipeptide composed of L-methionine and L-histidine

residues linked by a peptide bond. As the simplest combination of these two functionally

significant amino acids, Met-His possesses unique physicochemical properties derived from its

constituent parts: the sulfur-containing, largely hydrophobic side chain of methionine and the

ionizable imidazole side chain of histidine. These characteristics are critical for its behavior in

biological systems and formulations, influencing its solubility, stability, and potential

interactions. Histidine-containing dipeptides are known to have various biological activities,

including antioxidant and metal-chelating properties.[1][2] This guide provides an in-depth

overview of the core physicochemical properties of Met-His, detailed experimental protocols for

their determination, and visual diagrams to illustrate key concepts.

Core Physicochemical Properties
The fundamental properties of Met-His are summarized in the table below. These values are

crucial for predicting the behavior of the dipeptide in various experimental and formulation

settings.
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Property Value Source / Method

IUPAC Name

(2S)-2-[[(2S)-2-amino-4-

methylsulfanylbutanoyl]amino]-

3-(1H-imidazol-5-yl)propanoic

acid

PubChem

Molecular Formula C₁₁H₁₈N₄O₃S PubChem

Molecular Weight 286.35 g/mol PubChem

pKa₁ (α-COOH) ~1.82 Typical value for C-terminal His

pKa₂ (His Imidazole) ~6.0 - 6.1
Typical value for His side

chain[3]

pKa₃ (α-NH₃⁺) ~9.18 - 9.21
Typical value for N-terminal

Met[3][4]

Isoelectric Point (pI) ~7.6 Calculated

LogP (XLogP3) -2.8 PubChem

Appearance White solid (presumed) General peptide property

Detailed Physicochemical Characteristics
Isoelectric Point (pI) and pKa Values
The charge of the Met-His dipeptide is pH-dependent due to its three ionizable groups: the N-

terminal α-amino group (from Methionine), the C-terminal α-carboxyl group (from Histidine),

and the imidazole side chain of Histidine.

pKa Values: The pKa is the pH at which 50% of the functional group is ionized.

The C-terminal carboxyl group has a pKa of approximately 1.82. Above this pH, it is

predominantly deprotonated (COO⁻).

The histidine imidazole side chain has a pKa of approximately 6.0.[4] Below this pH, it is

protonated (positive charge), and above it, it is neutral.
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The N-terminal amino group has a pKa of around 9.2.[4] Below this pH, it is protonated

(NH₃⁺).

Isoelectric Point (pI): The pI is the pH at which the dipeptide has a net charge of zero. For

Met-His, this occurs when the negative charge of the carboxylate is balanced by the positive

charges on the amino group and the histidine side chain. The zwitterionic, net-neutral form

exists between the pKa of the histidine side chain and the N-terminal amino group. The pI

can be estimated by averaging these two pKa values.[5][6][7]

pI ≈ (pKa₂ + pKa₃) / 2 = (6.0 + 9.21) / 2 ≈ 7.6

This calculated pI indicates that Met-His is slightly basic. At a physiological pH of ~7.4, the

peptide will carry a small net positive charge.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://cxp.cengage.com/contentservice/assets/owms01h/references/chemtables/org_chem/mcmurry_aa_pka.html
https://www.benchchem.com/product/b15598491?utm_src=pdf-body
https://foodsciencetoolbox.com/how-to-determine-isoelectric-point-pi-of-proteins/
https://www.mtoz-biolabs.com/how-can-the-isoelectric-point-of-a-peptide-be-calculated.html
https://www.masterorganicchemistry.com/2023/02/09/isoelectric-point-calculation/
https://www.benchchem.com/product/b15598491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Sample Preparation

2. Forced Degradation

3. Analysis

4. Data Interpretation

Dissolve Met-His in Buffer
(e.g., 1 mg/mL in PBS)

Aliquot into 'Control' and 'Stress' tubes

Add H₂O₂ to 'Stress' tube
(e.g., 0.05% final conc.)

Incubate all tubes
(e.g., 37°C for 24h)

Quench Reaction (optional)

Analyze by RP-HPLC
with UV/MS detection

Compare chromatograms
of Control vs. Stress

Quantify remaining Met-His
and identify degradation products

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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